Cas no 70015-83-7 (2,1,3-benzoxadiazole-4,5-diamine)

• Product Name: 2,1,3-benzoxadiazole-4,5-diamine
• CAS No: 70015-83-7
• MF: C₆H₆N₄O
• MW: 150.138040065765
• CID: 974520
• PubChem ID: 591366
• Update Time: 2025-10-28

2,1,3-benzoxadiazole-4,5-diamine Chemical and Physical Properties

Names and Identifiers

• 2,1,3-benzoxadiazole-4,5-diamine
• 4,5-DIAMINOBENZOFURAZAN
• Benz[1,2,5]oxadiazol-4,5-diyldiamin
• benz[1,2,5]oxadiazole-4,5-diyldiamine
• benzo[1,2,5]oxadiazole-4,5-diamine
• benzo[c]1,2,5-oxadiazole-4,5-diamine
• benzofurazan-4,5-diamine
• DTXSID10343672
• SR-01000631367-1
• 70015-83-7
• SHWDQDBUVFATHY-UHFFFAOYSA-N
• CCG-41277
• JFD 02096
• HMS553P11
• AKOS005604862
• FT-0609006
• Benzo[c][1,2,5]oxadiazole-4,5-diamine
• CS-0270777
• EN300-767950
• SCHEMBL9533749
• Maybridge1_004387
• 2,1,3-Benzoxadiazole-4,5-diamine #
• DB-055366
• STK693370

• Inchi： 1S/C6H6N4O/c7-3-1-2-4-6(5(3)8)10-11-9-4/h1-2H,7-8H2
• InChI Key： SHWDQDBUVFATHY-UHFFFAOYSA-N
• SMILES： O1N=C2C=CC(=C(C2=N1)N)N

Computed Properties

• Exact Mass: 150.05400
• Monoisotopic Mass: 150.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 91Ų

Experimental Properties

• Melting Point: 152
• PSA: 90.96000
• LogP: 1.54960

2,1,3-benzoxadiazole-4,5-diamine Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxadiazoles